Cas no 1803743-43-2 (1-Bromo-1-(3-bromo-5-(methylthio)phenyl)propan-2-one)

1-Bromo-1-(3-bromo-5-(methylthio)phenyl)propan-2-one is a brominated aromatic ketone derivative featuring a methylthio substituent, which enhances its reactivity in synthetic applications. This compound is particularly valuable in organic synthesis as a versatile intermediate for constructing complex molecular frameworks, including pharmaceuticals and agrochemicals. The presence of two bromine atoms at distinct positions allows for selective functionalization, enabling precise modifications in multi-step reactions. Its stable yet reactive structure makes it suitable for use in cross-coupling reactions, nucleophilic substitutions, and other key transformations. The methylthio group further contributes to its utility by facilitating additional derivatization pathways, broadening its applicability in specialized chemical synthesis.

1-Bromo-1-(3-bromo-5-(methylthio)phenyl)propan-2-one structure

1803743-43-2 structure

Product Name:1-Bromo-1-(3-bromo-5-(methylthio)phenyl)propan-2-one

CAS No:1803743-43-2

MF:C₁₀H₁₀Br₂OS

MW:338.05880022049

CID:4971240

Update Time:2025-08-04

1-Bromo-1-(3-bromo-5-(methylthio)phenyl)propan-2-one Chemical and Physical Properties

Names and Identifiers

- 1-Bromo-1-(3-bromo-5-(methylthio)phenyl)propan-2-one
- Inchi： 1S/C10H10Br2OS/c1-6(13)10(12)7-3-8(11)5-9(4-7)14-2/h3-5,10H,1-2H3
- InChI Key： LXULDLGRLZLJDT-UHFFFAOYSA-N
- SMILES： BrC(C(C)=O)C1C=C(C=C(C=1)SC)Br

Computed Properties

Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 14
Rotatable Bond Count: 3
Complexity: 210
XLogP3: 3.6
Topological Polar Surface Area: 42.4

1-Bromo-1-(3-bromo-5-(methylthio)phenyl)propan-2-one Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Alichem	A013024692-1g	1-Bromo-1-(3-bromo-5-(methylthio)phenyl)propan-2-one	1803743-43-2	97%	1g	1,445.30 USD	2021-06-24

1-Bromo-1-(3-bromo-5-(methylthio)phenyl)propan-2-one Related Literature

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Additional information on 1-Bromo-1-(3-bromo-5-(methylthio)phenyl)propan-2-one

Comprehensive Overview of 1-Bromo-1-(3-bromo-5-(methylthio)phenyl)propan-2-one (CAS No. 1803743-43-2)

1-Bromo-1-(3-bromo-5-(methylthio)phenyl)propan-2-one (CAS No. 1803743-43-2) is a specialized organic compound that has garnered significant attention in recent years due to its unique structural properties and potential applications in various fields. This compound, characterized by its brominated and methylthio functional groups, is often explored in pharmaceutical research, agrochemical development, and material science. Its molecular formula, C₁₀H₁₀Br₂OS, reflects a complex yet versatile structure that enables diverse chemical interactions.

The growing interest in 1-Bromo-1-(3-bromo-5-(methylthio)phenyl)propan-2-one is partly driven by its potential role in drug discovery. Researchers are investigating its utility as a building block for synthesizing novel therapeutic agents, particularly in the development of small-molecule inhibitors targeting specific enzymes or pathways. Its bromine atoms offer reactive sites for further functionalization, making it a valuable intermediate in medicinal chemistry. Additionally, the methylthio group introduces unique electronic effects that can influence the compound's binding affinity and pharmacokinetic properties.

In the realm of agrochemicals, 1-Bromo-1-(3-bromo-5-(methylthio)phenyl)propan-2-one is being studied for its potential as a precursor in the synthesis of pesticides and herbicides. The compound's ability to undergo selective transformations makes it a candidate for creating environmentally friendly crop protection agents. With the increasing demand for sustainable agriculture, this compound aligns with the global push toward green chemistry and reduced environmental impact.

Another area of exploration for CAS No. 1803743-43-2 is material science, where its aromatic and heteroatom-rich structure contributes to the development of advanced polymers and coatings. The compound's potential to enhance thermal stability and chemical resistance in materials is of particular interest to industries such as electronics and automotive manufacturing. Researchers are also examining its role in photovoltaic materials, where its electronic properties could improve the efficiency of solar cells.

From a synthetic chemistry perspective, 1-Bromo-1-(3-bromo-5-(methylthio)phenyl)propan-2-one presents intriguing challenges and opportunities. Its multi-brominated structure requires careful handling to achieve desired reactivity, but it also opens doors to innovative cross-coupling reactions and catalysis. Recent advancements in transition-metal-catalyzed processes have expanded the toolkit for modifying this compound, enabling more efficient and selective transformations.

The safety and handling of 1-Bromo-1-(3-bromo-5-(methylthio)phenyl)propan-2-one are critical considerations for researchers and industrial users. While it is not classified as a hazardous substance under standard regulations, proper laboratory practices should always be followed. This includes the use of personal protective equipment (PPE) and adherence to waste disposal protocols. The compound's stability under various conditions is also a topic of ongoing study, particularly in the context of long-term storage and transportation.

Looking ahead, the future of CAS No. 1803743-43-2 appears promising, with potential breakthroughs in biotechnology and nanotechnology on the horizon. As the scientific community continues to uncover its properties and applications, this compound may play a pivotal role in addressing some of the world's most pressing challenges, from healthcare to renewable energy. Its versatility and adaptability make it a compelling subject for further research and innovation.